o-Iodohippuramide

• Molecular Formula: C9H9IN2O2
• Molecular Weight: 304.08 g/mol
• IUPAC Name: N-(2-amino-2-oxoethyl)-2-iodobenzamide
• InChI: InChI=1S/C9H9IN2O2/c10-7-4-2-1-3-6(7)9(14)12-5-8(11)13/h1-4H,5H2,(H2,11,13)(H,12,14)
• InChI Key: KHMOHJJQOAIASI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(=O)N)I

Description

O-Iodohippuramide is a useful research compound. Its molecular formula is C9H9IN2O2 and its molecular weight is 304.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 5.0 g of glycinamide hydrochloride in 10 ml of water was cooled in an ice bath during the addition of 30 ml of 6 N sodium hydroxide. To the resulting mixture was added a solution of 8.0 g o-iodobenzoyl chloride in 20 ml of tetrahydrofuran and the mixture was shaken vigorously for 2 minutes. The mixture was then stirred for 21/2 hours. The tan solid which formed was filtered by suction and washed with water until the washings were neutral. The residue was then dried on a rotary evaporator for 5 hours at 60° and 80 mm Hg. There was thus obtained a crude product which was recrystallized from ethanol to yield 2.0 g of o-iodohippuramide as buff colored crystals, m.p. 183°-185°, Rf 0.64.